N4-Acetyl-2'-deoxycytidine

• IUPAC Name: N-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• InChI: InChI=1S/C11H15N3O5/c1-6(16)12-9-2-3-14(11(18)13-9)10-4-7(17)8(5-15)19-10/h2-3,7-8,10,15,17H,4-5H2,1H3,(H,12,13,16,18)/t7-,8+,10+/m0/s1
• InChI Key: RWYFZABPLDFELM-QXFUBDJGSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)N(C=C1)C2CC(C(O2)CO)O
• Isomeric SMILES: CC(=O)NC1=NC(=O)N(C=C1)[C@H]2C[C@@H]([C@H](O2)CO)O
• Molecular Formula: C11H15N3O5
• DSSTOX Substance ID: DTXSID00463095
• Molecular Weight: 269.25 g/mol
• CAS RN: 32909-05-0

Description

“N4-Acetyl-2’-deoxycytidine” is a purine nucleoside analog. It is a secondary carboxamide and a pyrimidine 2’-deoxyribonucleoside. It is believed to act as a methylation donor during DNA repair, contributing to the intricate processes involved.

Synthesis Analysis

The synthesis and enzymatic incorporation of novel N4-acylated 2’-deoxycytidine nucleotides (dC Acyl) have been demonstrated. A variety of family A and B DNA polymerases efficiently use dC Acyl TPs as substrates. The synthesized nucleotides were isolated from the crude reaction mixture by ion exchange chromatography using diethylaminoethyl Sephadex A-25 column with a gradient of LiCl, followed by precipitation of modified nucleotides from acetone/methanol mixtures.

Molecular Structure Analysis

The chemical formula of “N4-Acetyl-2’-deoxycytidine” is C11H15N3O5. The exact mass is 269.26 and the molecular weight is 269.26.

Chemical Reactions Analysis

“N4-Acetyl-2’-deoxycytidine” is a nucleoside analogue that acts as an inhibitor of DNA synthesis. It binds to the active site of the enzyme ribonucleotide reductase, blocking the conversion of ribonucleotides to deoxyribonucleotides.

Scientific Research Applications

Inhibitor of DNA Synthesis

This compound acts as an inhibitor of DNA synthesis by binding to the active site of the enzyme ribonucleotide reductase. .

Antitumor Activity

N4-Acetyl-2’-deoxycytidine has antitumor activity targeting indolent lymphoid malignancies. .

RNA Modification and Disease Pathogenesis

It plays a significant role in RNA modification, impacting the pathogenesis of a wide range of diseases. .

Gene Expression Regulation

The compound is emerging as a key player in ‘epitranscriptomics’ or ‘RNA epigenetics’, which is a frontier area of research. .

Enzymatic Synthesis of Modified DNA

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Mechanism of Action

Target of Action

N4-Acetyl-2’-deoxycytidine (N4A2dC) is a purine nucleoside analog . Purine nucleoside analogs have broad antitumor activity targeting indolent lymphoid malignancies . The primary targets of N4A2dC are the DNA and RNA structures, ensuring proper cellular functioning .

Mode of Action

The anticancer mechanisms of N4A2dC rely on the inhibition of DNA synthesis and the induction of apoptosis . It serves as a DNA repair marker and contributes to the study of gene expression and regulation . N4A2dC is believed to act as a methylation donor during DNA repair, contributing to the intricate processes involved .

Biochemical Pathways

N4A2dC plays a pivotal role in DNA and RNA structures, ensuring proper cellular functioning . It serves as a DNA repair marker and contributes to the study of gene expression and regulation . N4A2dC is believed to act as a methylation donor during DNA repair, contributing to the intricate processes involved .

Pharmacokinetics

It is known that n4a2dc is a white to off-white crystalline powder that is soluble in water and some organic solvents . This suggests that it may have good bioavailability.

Result of Action

The result of N4A2dC’s action is the inhibition of DNA synthesis and the induction of apoptosis . This leads to the elimination of neoplastic or infected cells . Furthermore, N4A2dC is thought to partake in the regulation of gene expression by serving as a methylation donor for histone proteins .

Action Environment

The action environment of N4A2dC can influence its action, efficacy, and stability. Additionally, N4A2dC should be stored at 0°C and protected from light . These factors can influence the compound’s action and stability.

Safety and Hazards

Users should avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Avoid prolonged or repeated exposure. Remove contaminated clothing and wash before reuse. Wash thoroughly after handling.

Future Directions

The novel N4-acylated deoxycytidine nucleotides are beneficial substrates for the enzymatic synthesis of modified DNA, which can be further applied for specific labeling of DNA fragments, selection of aptamers, or photoimmobilization. They can also be used for studying DNA and RNA.

Q & A

Q1: Can you explain the role of N4-Acetyl-2′-deoxycytidine in the study of DNA damage and repair?

A1: N4-Acetyl-2′-deoxycytidine plays a crucial role in understanding the formation and repair of cyclobutane pyrimidine dimers (CPDs), a major type of DNA lesion caused by UV radiation. [] In a study by researchers, a modified nucleoside, thymidylyl-(3′→5′)-N4-acetyl-2′-deoxycytidine, was synthesized and used to investigate the photochemical formation of CPDs. [] This modified nucleoside mimics a specific type of DNA damage and allows researchers to study the stereoselectivity and kinetics of CPD formation. Furthermore, the synthesized oligonucleotides containing the CPD lesion can be used to investigate the activity of DNA repair enzymes, such as human DNA polymerase η, providing valuable insights into the mechanisms of DNA damage repair. []

Q2: Has N4-Acetyl-2′-deoxycytidine been utilized in any other applications besides DNA damage research?

A2: Interestingly, N4-Acetyl-2′-deoxycytidine has also found an application in the field of nanotechnology. Researchers successfully utilized the enzymatic activity of amidohydrolase YqfB to hydrolyze N4-acetyl-2′-deoxycytidine. [] This enzyme was incorporated into functionalized nanotubes built from the bacteriophage vB_KleM-RaK2 tail sheath protein. [] This demonstrates the potential of using N4-acetyl-2′-deoxycytidine as a model substrate to assess the activity of enzymes immobilized within nanostructures, highlighting its versatility in various research areas.